Cas no 845823-15-6 (1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone)

1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone structure

845823-15-6 structure

Product Name:1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone

CAS No:845823-15-6

MF:C₈H₃ClF₄O

MW:226.555435419083

MDL:MFCD01319997

CID:873230

PubChem ID:2757919

Update Time:2024-12-09

1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethanone
- 4'-Chloro-2,2,2,3'-tetrafluoroacetophenone
- 1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone
- 1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethanone (ACI)
- RTSKOTZMSATBTN-UHFFFAOYSA-N
- DTXSID30374069
- EN300-1930539
- AKOS016009297
- SCHEMBL14310499
- 845823-15-6
- AB08950
- 4'-chloro-2,2,2-3'-tetrafluoroacetophenone
- CS-0268725
- 1-(4-CHLORO-3-FLUOROPHENYL)-2,2,2-TRIFLUOROETHAN-1-ONE
- MDL： MFCD01319997
- Inchi： 1S/C8H3ClF4O/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3H
- InChI Key： RTSKOTZMSATBTN-UHFFFAOYSA-N
- SMILES： O=C(C(F)(F)F)C1C=C(F)C(Cl)=CC=1

Computed Properties

Exact Mass: 225.98100
Monoisotopic Mass: 225.981
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.475
Boiling Point: 227.8°C at 760 mmHg
Flash Point: 91.6°C
Refractive Index: 1.454
PSA: 17.07000
LogP: 3.22410

1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023164-1g	4'-Chloro-2,2,2,3'-tetrafluoroacetophenone	845823-15-6	97%	1g	￡170.00	2022-03-01
Fluorochem	023164-5g	4'-Chloro-2,2,2,3'-tetrafluoroacetophenone	845823-15-6	97%	5g	￡479.00	2022-03-01
Chemenu	CM123951-1g	1-(4-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one	845823-15-6	95%	1g	$282	2021-08-05
Chemenu	CM123951-5g	1-(4-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one	845823-15-6	95%	5g	$879	2021-08-05
Alichem	A019119885-1g	1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethanone	845823-15-6	95%	1g	$400.00	2023-08-31
Chemenu	CM123951-1g	1-(4-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one	845823-15-6	95%	1g	$***	2023-03-29
Chemenu	CM123951-5g	1-(4-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one	845823-15-6	95%	5g	$***	2023-03-29
SHENG KE LU SI SHENG WU JI SHU	sc-323297-1 g	4'-Chloro-2,2,2,3'-tetrafluoroacetophenone,	845823-15-6		1g	￥16,922.00	2023-07-11
Enamine	EN300-1930539-0.05g	1-(4-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one	845823-15-6		0.05g	$707.0	2023-09-17
Enamine	EN300-1930539-0.1g	1-(4-chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-one	845823-15-6		0.1g	$741.0	2023-09-17

1-(4-chloro-3-fluoro-phenyl)-2,2,2-trifluoro-ethanone Production Method

Production Method 1

1247205-10-2

845823-15-6

Reaction Conditions

1.1 Reagents: Sodium carbonate , Dess-Martin periodinane Solvents: Dichloromethane ; 3 h, rt
1.2 Reagents: Water ; 1 h, rt

Reference

Rh-Catalyzed Coupling Reactions of Fluoroalkyl N-Sulfonylhydrazones with Azides Leading to α-Trifluoroethylated Imines

Fang, Zhongxue ; et al, Organic Letters, 2022, 24(48), 8920-8924

Production Method 2

81290-20-2

5527-95-7

845823-15-6

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 15 min, 0 °C
1.2 Reagents: Tetrabutylammonium fluoride ; 10 min, 0 °C; 0 °C → rt; 6 h, rt; rt → 0 °C
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran , Water ; 10 min, 0 °C; 5 h, rt
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 2 d, rt

Reference

Sustainable radical approaches for cross electrophile coupling to synthesize trifluoromethyl- and allyl-substituted tert-alcohols

Ashraf, Muhammad Awais; et al, iScience, 2021, 24(12),

Production Method 3

1247205-10-2

845823-15-6

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 2 d, rt

Reference

Sustainable radical approaches for cross electrophile coupling to synthesize trifluoromethyl- and allyl-substituted tert-alcohols

Ashraf, Muhammad Awais; et al, iScience, 2021, 24(12),

Production Method 4

81290-20-2

5527-95-7

845823-15-6

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 10 min, 0 °C
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 10 min, 0 °C; 6 h, rt; rt → 0 °C; 10 min, 0 °C
1.3 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran , Water ; rt
2.1 Reagents: Sodium carbonate , Dess-Martin periodinane Solvents: Dichloromethane ; 3 h, rt
2.2 Reagents: Water ; 1 h, rt

Reference

Rh-Catalyzed Coupling Reactions of Fluoroalkyl N-Sulfonylhydrazones with Azides Leading to α-Trifluoroethylated Imines

Fang, Zhongxue ; et al, Organic Letters, 2022, 24(48), 8920-8924